Cas no 2248405-53-8 (2-{[(Tert-butoxy)carbonyl]amino}-5-chloro-4-fluorobenzoic acid)

• Product Name: 2-{[(Tert-butoxy)carbonyl]amino}-5-chloro-4-fluorobenzoic acid
• CAS No: 2248405-53-8
• MF: C₁₂H₁₃ClFNO₄
• MW: 289.687326192856
• CID: 6126968
• PubChem ID: 137941646
• Update Time: 2025-06-15

2-{[(Tert-butoxy)carbonyl]amino}-5-chloro-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-fluoro-2-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid
• 2248405-53-8
• 2-{[(tert-butoxy)carbonyl]amino}-5-chloro-4-fluorobenzoic acid
• EN300-6508744
• 2-{[(Tert-butoxy)carbonyl]amino}-5-chloro-4-fluorobenzoic acid

• Inchi： 1S/C12H13ClFNO4/c1-12(2,3)19-11(18)15-9-5-8(14)7(13)4-6(9)10(16)17/h4-5H,1-3H3,(H,15,18)(H,16,17)
• InChI Key： VYQDGEHDHOBPGU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C(=O)O)C=1)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 289.0517138g/mol
• Monoisotopic Mass: 289.0517138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{[(Tert-butoxy)carbonyl]amino}-5-chloro-4-fluorobenzoic acid

Recent Advances in the Application of 2-{[(Tert-butoxy)carbonyl]amino}-5-chloro-4-fluorobenzoic acid (CAS: 2248405-53-8) in Chemical Biology and Pharmaceutical Research

The compound 2-{[(Tert-butoxy)carbonyl]amino}-5-chloro-4-fluorobenzoic acid (CAS: 2248405-53-8) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of targeted therapeutics. This briefing highlights the latest research findings and applications of this compound, focusing on its role in drug discovery and chemical biology.

Recent studies have demonstrated the utility of 2248405-53-8 as a versatile building block in the synthesis of protease inhibitors and kinase modulators. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the chloro-fluoro substitution pattern, make it particularly valuable for the construction of complex pharmacophores. A 2023 study published in the Journal of Medicinal Chemistry reported its successful incorporation into a series of potent BTK inhibitors with improved pharmacokinetic properties.

In the context of pharmaceutical development, researchers have utilized 2-{[(Tert-butoxy)carbonyl]amino}-5-chloro-4-fluorobenzoic acid as a precursor for the synthesis of novel anti-inflammatory agents. The compound's ability to serve as a scaffold for diverse molecular modifications has enabled the creation of libraries of derivatives with varying biological activities. Recent work published in Bioorganic & Medicinal Chemistry Letters (2024) describes its use in developing selective COX-2 inhibitors with reduced gastrointestinal side effects.

The compound's application extends beyond small molecule therapeutics. Several research groups have reported its use in the development of PROTACs (Proteolysis Targeting Chimeras), where it serves as a linker between target-binding and E3 ligase-recruiting moieties. This application capitalizes on the compound's stability under physiological conditions while allowing for controlled degradation after cellular uptake.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production of 2248405-53-8 through more sustainable routes. A 2024 study in Green Chemistry detailed an improved synthetic protocol that reduces organic solvent use by 40% while maintaining high yield and purity. These developments are particularly important as the pharmaceutical industry moves toward greener manufacturing processes.

Looking forward, the unique properties of 2-{[(Tert-butoxy)carbonyl]amino}-5-chloro-4-fluorobenzoic acid position it as a valuable tool in emerging areas such as targeted protein degradation and covalent inhibitor design. Ongoing research is exploring its potential in creating next-generation therapeutics for challenging targets, including those involved in neurodegenerative diseases and antibiotic-resistant infections.